4-{5-[(5-{2-Nitrophenyl}-2-furyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}butanoic acid

• Molecular Formula: C18H14N2O6S2
• Molecular Weight: 418.4 g/mol
• IUPAC Name: 4-[(5E)-5-[[5-(2-nitrophenyl)furan-2-yl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid
• InChI: InChI=1S/C18H14N2O6S2/c21-16(22)6-3-9-19-17(23)15(28-18(19)27)10-11-7-8-14(26-11)12-4-1-2-5-13(12)20(24)25/h1-2,4-5,7-8,10H,3,6,9H2,(H,21,22)/b15-10+
• InChI Key: ZLRIKBKFZDQPKP-XNTDXEJSSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)C2=CC=C(O2)/C=C/3\C(=O)N(C(=S)S3)CCCC(=O)O)[N+](=O)[O-]
• SMILES: C1=CC=C(C(=C1)C2=CC=C(O2)C=C3C(=O)N(C(=S)S3)CCCC(=O)O)[N+](=O)[O-]

Description

4-{5-[(5-{2-Nitrophenyl}-2-furyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}butanoic acid is a thiazolidinedione derivative, which has been the subject of scientific research for its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in various biological assays.

Mechanism of Action

The mechanism of action of 4-{5-[(5-{2-Nitrophenyl}-2-furyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}butanoic acid is not fully understood. However, it has been proposed that this compound exerts its biological activities by modulating various signaling pathways, including the NF-κB, MAPK, and PI3K/Akt pathways. It has also been shown to inhibit the expression of various pro-inflammatory cytokines and chemokines.
Biochemical and physiological effects:
4-{5-[(5-{2-Nitrophenyl}-2-furyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}butanoic acid has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the proliferation and migration of cancer cells, induce apoptosis, and reduce the expression of various pro-inflammatory cytokines and chemokines. This compound has also been shown to exhibit antioxidant activity and protect against oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{5-[(5-{2-Nitrophenyl}-2-furyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}butanoic acid in lab experiments include its ease of synthesis, low cost, and potential therapeutic applications. However, the limitations include its low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 4-{5-[(5-{2-Nitrophenyl}-2-furyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}butanoic acid. These include further studies on its mechanism of action, optimization of its synthesis method, and evaluation of its efficacy in animal models. Additionally, the potential use of this compound in combination with other drugs or therapies should be explored to enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of 4-{5-[(5-{2-Nitrophenyl}-2-furyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}butanoic acid has been reported in several studies. One of the methods involves the reaction of 2-furylcarboxaldehyde with 2-nitrobenzaldehyde in the presence of thiosemicarbazide and ammonium acetate to form 5-[(5-{2-Nitrophenyl}-2-furyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}butanoic acid. This compound has been characterized using various spectroscopic techniques, including IR, NMR, and MS.

Scientific Research Applications

4-{5-[(5-{2-Nitrophenyl}-2-furyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}butanoic acid has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer activities. This compound has been tested in various biological assays, including cell viability, apoptosis, and migration assays, and has shown promising results.